N-({[4-(aminosulfonyl)phenyl]amino}carbonothioyl)benzamide

• IUPAC Name: N-[(4-sulfamoylphenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C14H13N3O3S2/c15-22(19,20)12-8-6-11(7-9-12)16-14(21)17-13(18)10-4-2-1-3-5-10/h1-9H,(H2,15,19,20)(H2,16,17,18,21)
• InChI Key: OFLIERYFTMBNIX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=C(C=C2)S(=O)(=O)N
• Molecular Formula: C14H13N3O3S2
• Molecular Weight: 335.4 g/mol

Description

N-({[4-(aminosulfonyl)phenyl]amino}carbonothioyl)benzamide, also known as ACB, is a synthetic compound that has been extensively studied in the field of medicinal chemistry. ACB has shown promising results in various scientific research applications, particularly in the treatment of cancer and other diseases.

Mechanism of Action

The exact mechanism of action of N-({[4-(aminosulfonyl)phenyl]amino}carbonothioyl)benzamide is not fully understood. However, it is believed that N-({[4-(aminosulfonyl)phenyl]amino}carbonothioyl)benzamide inhibits the activity of certain enzymes involved in cell growth and proliferation. N-({[4-(aminosulfonyl)phenyl]amino}carbonothioyl)benzamide may also induce apoptosis in cancer cells by activating certain signaling pathways.
Biochemical and Physiological Effects:
N-({[4-(aminosulfonyl)phenyl]amino}carbonothioyl)benzamide has been shown to have a variety of biochemical and physiological effects. In addition to its anticancer activity, N-({[4-(aminosulfonyl)phenyl]amino}carbonothioyl)benzamide has been shown to have anti-inflammatory and antioxidant properties. N-({[4-(aminosulfonyl)phenyl]amino}carbonothioyl)benzamide has also been shown to inhibit the activity of certain enzymes involved in the metabolism of drugs and other compounds.

Advantages and Limitations for Lab Experiments

One advantage of using N-({[4-(aminosulfonyl)phenyl]amino}carbonothioyl)benzamide in lab experiments is its high potency and selectivity. N-({[4-(aminosulfonyl)phenyl]amino}carbonothioyl)benzamide has been shown to have a low toxicity profile, making it a promising candidate for further development as a therapeutic agent. However, one limitation of using N-({[4-(aminosulfonyl)phenyl]amino}carbonothioyl)benzamide in lab experiments is its relatively complex synthesis method, which may limit its availability for certain research applications.

Future Directions

There are many potential future directions for research on N-({[4-(aminosulfonyl)phenyl]amino}carbonothioyl)benzamide. One area of interest is the development of N-({[4-(aminosulfonyl)phenyl]amino}carbonothioyl)benzamide-based therapies for cancer and other diseases. Researchers may also investigate the potential use of N-({[4-(aminosulfonyl)phenyl]amino}carbonothioyl)benzamide as a tool for studying the role of certain enzymes in disease processes. Additionally, further studies may be conducted to better understand the mechanism of action of N-({[4-(aminosulfonyl)phenyl]amino}carbonothioyl)benzamide and its potential for use in combination with other therapeutic agents.

Synthesis Methods

The synthesis of N-({[4-(aminosulfonyl)phenyl]amino}carbonothioyl)benzamide involves a multi-step process, starting with the reaction of 4-aminobenzenesulfonamide with carbon disulfide to form 4-(aminosulfonyl)phenyl)thiocarbamate. This intermediate is then reacted with benzoyl chloride to form N-({[4-(aminosulfonyl)phenyl]amino}carbonothioyl)benzamide.

Scientific Research Applications

N-({[4-(aminosulfonyl)phenyl]amino}carbonothioyl)benzamide has been studied extensively for its potential as an anticancer agent. In vitro studies have shown that N-({[4-(aminosulfonyl)phenyl]amino}carbonothioyl)benzamide inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. N-({[4-(aminosulfonyl)phenyl]amino}carbonothioyl)benzamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.